Cas no 62613-59-6 (1H-Indol-5-ol, 2-(4-hydroxyphenyl)-)

• Product Name: 1H-Indol-5-ol, 2-(4-hydroxyphenyl)-
• CAS No: 62613-59-6
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• CID: 438232
• PubChem ID: 13408375
• Update Time: 2025-04-19

1H-Indol-5-ol, 2-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-5-ol, 2-(4-hydroxyphenyl)-
• 2-(4-hydroxyphenyl)-1H-indol-5-ol
• SCHEMBL4258578
• DTXSID30539838
• NMEHVJNIHQLFLW-UHFFFAOYSA-N
• 62613-59-6
• 5-hydroxy 2-(4-hydroxyphenyl)indole
• CHEMBL286370

• Inchi： 1S/C14H11NO2/c16-11-3-1-9(2-4-11)14-8-10-7-12(17)5-6-13(10)15-14/h1-8,15-17H
• InChI Key： NMEHVJNIHQLFLW-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)C=C(C1C=CC(=CC=1)O)N2

Computed Properties

• Exact Mass: 225.07903
• Monoisotopic Mass: 225.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 56.25